Cas no 364621-84-1 (5-(2-Nitrophenoxy)methyl-2-furoic Acid)

• Product Name: 5-(2-Nitrophenoxy)methyl-2-furoic Acid
• CAS No: 364621-84-1
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• MDL: MFCD02090863
• CID: 1067666
• PubChem ID: 580712
• Update Time: 2025-11-02

5-(2-Nitrophenoxy)methyl-2-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(2-Nitrophenoxy)methyl]-2-furoic acid
• 5-(2-NITROPHENOXYMETHYL)FURAN-2-CARBOXYLIC ACID
• 364621-84-1
• Oprea1_872276
• SB61525
• MFCD02090863
• AKOS015921945
• AK-968/41150261
• HMS2578E24
• 5-[(2-nitrophenoxy)methyl]-2-furancarboxylic acid
• YHAVDXJFCAOEPJ-UHFFFAOYSA-N
• VS-02001
• SR-01000114220-1
• MLS000594834
• 5-(2-Nitro-phenoxymethyl)-furan-2-carboxylic acid
• SR-01000114220
• BDBM76473
• ALBB-018003
• 5-((2-Nitrophenoxy)methyl)furan-2-carboxylicacid
• AKOS000143427
• EN300-227613
• CHEMBL1406151
• cid_580712
• Z56926823
• 5-({2-nitrophenoxy}methyl)-2-furoic acid
• CS-0269463
• 5-[(2-nitrophenoxy)methyl]furan-2-carboxylic acid
• 5-((2-Nitrophenoxy)methyl)furan-2-carboxylic acid
• BBL008895
• 5-[(2-Nitrophenoxy)methyl]-2-furoic acid #
• STK074336
• SMR000218095
• 2-Furancarboxylic acid, 5-[(2-nitrophenoxy)methyl]-
• 5-(2-Nitrophenoxy)methyl-2-furoic Acid

• MDL： MFCD02090863
• Inchi： 1S/C12H9NO6/c14-12(15)11-6-5-8(19-11)7-18-10-4-2-1-3-9(10)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： YHAVDXJFCAOEPJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 263.04298701g/mol
• Monoisotopic Mass: 263.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(2-Nitrophenoxy)methyl-2-furoic Acid

Recent Advances in the Study of 5-(2-Nitrophenoxy)methyl-2-furoic Acid (CAS: 364621-84-1)

5-(2-Nitrophenoxy)methyl-2-furoic Acid (CAS: 364621-84-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furan and nitrophenoxy functional groups, has shown potential in various applications, including drug development and biochemical studies. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of interest for researchers aiming to explore its therapeutic potential.

One of the key areas of research involving 5-(2-Nitrophenoxy)methyl-2-furoic Acid is its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of novel anti-inflammatory agents. The researchers demonstrated that the nitrophenoxy group could be further modified to enhance the compound's binding affinity to specific inflammatory targets, such as cyclooxygenase-2 (COX-2). This finding opens new avenues for designing COX-2 inhibitors with improved efficacy and reduced side effects.

In addition to its potential in anti-inflammatory drug development, 5-(2-Nitrophenoxy)methyl-2-furoic Acid has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry (2024) reported that derivatives of this compound exhibited significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for new antibiotics.

Another noteworthy application of 5-(2-Nitrophenoxy)methyl-2-furoic Acid is in the field of chemical biology, where it has been used as a probe to study enzyme mechanisms. Researchers from the University of Cambridge (2023) utilized this compound to investigate the catalytic activity of certain esterases. By analyzing the hydrolysis of the nitrophenoxy group, they gained insights into the enzyme's active site dynamics, which could inform the design of more efficient biocatalysts.

Despite these promising findings, challenges remain in the practical application of 5-(2-Nitrophenoxy)methyl-2-furoic Acid. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. A recent preclinical study (2024) raised concerns about the compound's metabolic stability, noting rapid degradation in liver microsomes. Addressing these issues will be critical for advancing its use in drug development.

In conclusion, 5-(2-Nitrophenoxy)methyl-2-furoic Acid (CAS: 364621-84-1) represents a versatile compound with significant potential in pharmaceutical and biochemical research. Recent studies have highlighted its applications in anti-inflammatory and antimicrobial drug development, as well as its utility as a biochemical probe. However, further research is needed to overcome existing limitations and fully realize its therapeutic potential. Continued exploration of its structural modifications and biological activities will likely yield valuable insights for the chemical biology and medicinal chemistry communities.